Cas no 74499-47-1 ((3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate)
74499-47-1 structure
Product Name:(3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate
CAS No:74499-47-1
MF:C15H24O2
MW:236.349864959717
CID:1767925
PubChem ID:20841436
Update Time:2025-04-21
(3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- (3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate
- [(3E)-3,7-dimethylocta-3,6-dienyl] (2S)-2,3-dimethylbutanoate
- 74499-47-1
- HDDGPCOWVQMEKL-RIYZIHGNSA-N
- DTXSID60888442
-
- Inchi: 1S/C15H24O2/c1-12(2)7-6-8-14(5)9-10-17-15(16)11-13(3)4/h7-8,11H,6,9-10H2,1-5H3/b14-8+
- InChI Key: HDDGPCOWVQMEKL-RIYZIHGNSA-N
- SMILES: O(C(/C=C(\C)/C)=O)CC/C(/C)=C/C/C=C(\C)/C
Computed Properties
- Exact Mass: 236.177630004g/mol
- Monoisotopic Mass: 236.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 26.3Ų
(3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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